Cas no 861960-49-8 (2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: 2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 861960-49-8
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 1845341
• Update Time: 2024-11-26

2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C16H15NO2S/c1-16(2,3)12-6-4-10(5-7-12)13-11(8-17)9-20-14(13)15(18)19/h4-7,9H,1-3H3,(H,18,19)
• InChI Key： LXGOZTHYUCARGI-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=C(C#N)C=1C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 405.3±45.0 °C(Predicted)
• pka: 2.90±0.10(Predicted)